Cas no 59658-60-5 (Propanamide, 2-(acetylamino)-N-(1-methylethyl)-, (S)-)

Propanamide, 2-(acetylamino)-N-(1-methylethyl)-, (S)- Properties

Names and Identifiers

• Propanamide, 2-(acetylamino)-N-(1-methylethyl)-, (S)-
• (2S)-2-acetamido-N-propan-2-ylpropanamide
• N~2~-Acetyl-N-propan-2-yl-L-alaninamide
• DTXSID40729723
• 59658-60-5

• InChIKey： DEGVNVNZAJUJPZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16N2O2/c1-5(2)9-8(12)6(3)10-7(4)11/h5-6H,1-4H3,(H,9,12)(H,10,11)
• SMILES： C(NC(C)C(NC(C)C)=O)(=O)C

Computed Properties

• Exact Mass: 172.12128
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 172.121177757g/mol
• Heavy Atom Count: 12
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2